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Compound of Interest

Compound Name: LY2365109 hydrochloride

Cat. No.: B1139371

Audience: Researchers, scientists, and drug development professionals.
Introduction:

LY2365109 hydrochloride is a potent and selective inhibitor of the glycine transporter 1
(GlyT1), with an IC50 of 15.8 nM for human GlyT1a.[1][2][3] It demonstrates significantly lower
affinity for GlyT2 (IC50 > 30,000 nM).[4][5] This selectivity makes it a valuable tool for
neuroscience research, particularly in studies involving the modulation of glycinergic
neurotransmission. Proper preparation of stock solutions is critical for ensuring the accuracy
and reproducibility of experimental results. These application notes provide a detailed protocol
for the preparation, storage, and handling of LY2365109 hydrochloride stock solutions.

Chemical and Physical Properties

A summary of the key chemical and physical properties of LY2365109 hydrochloride is
presented in the table below. This information is essential for accurate stock solution
preparation and for understanding the compound's behavior in different experimental settings.
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Property Value

Molecular Weight 421.91 g/mol [1][4][5][6]
Molecular Formula C22H27NOs-HCI[4][5][6]
CAS Number 1779796-27-8[1][4][5]
Appearance White to off-white solid[2]
Purity >98%[4][5]

- Soluble to 100 mM in DMSOJ4][5]- Soluble to

Solubility . .
50 mM in ethanol[4][5]- Insoluble in water[2]

St (Solid) Desiccate at room temperature[4][5] or at -20°C
orage (Soli
g for long-term storage (= 4 years).[7]

- -80°C for up to 6 months[2][8]- -20°C for up to

Storage (Stock Solution) 1 th[2][8]
mon

Experimental Protocols
Safety Precautions

Before handling LY2365109 hydrochloride, it is crucial to review the Safety Data Sheet (SDS)
and adhere to standard laboratory safety practices.

Wear appropriate personal protective equipment (PPE), including a lab coat, safety glasses,
and gloves.

« Handle the compound in a well-ventilated area or a chemical fume hood to avoid inhalation
of dust.

» Avoid contact with skin and eyes. In case of contact, rinse immediately with plenty of water.

o Prevent the formation of dust during handling.[9]

Materials and Equipment

e LY2365109 hydrochloride powder
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Anhydrous Dimethyl sulfoxide (DMSO)

Sterile, amber, polypropylene or glass vials

Calibrated analytical balance

Calibrated micropipettes and sterile, filtered pipette tips
Vortex mixer

Optional: Sonicator

Stock Solution Preparation Protocol (100 mM in DMSO)

This protocol describes the preparation of a 100 mM stock solution of LY2365109
hydrochloride in DMSO.

Acclimatization: Allow the vial of LY2365109 hydrochloride powder to equilibrate to room
temperature before opening to prevent condensation of moisture.

Weighing: Tare a sterile vial on a calibrated analytical balance. Carefully weigh the desired
amount of LY2365109 hydrochloride powder into the vial.

Solvent Addition: Using a calibrated micropipette, add the appropriate volume of anhydrous
DMSO to the vial to achieve a final concentration of 100 mM. For example, to prepare 1 mL
of a 100 mM stock solution, add 1 mL of DMSO to 42.19 mg of LY2365109 hydrochloride.

Dissolution: Cap the vial tightly and vortex thoroughly until the solid is completely dissolved.
If necessary, brief sonication in a water bath can be used to aid dissolution.[2] Visually
inspect the solution to ensure there are no undissolved particulates.

Aliquoting and Storage: To avoid repeated freeze-thaw cycles, which can degrade the
compound, aliquot the stock solution into smaller, single-use volumes in sterile, amber vials.
Store the aliquots at -80°C for long-term storage (up to 6 months) or at -20°C for short-term
storage (up to 1 month).[2][8]

Preparation of Working Solutions
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For in vivo experiments, it is recommended to prepare fresh working solutions on the day of
use.[2] The stock solution can be diluted with an appropriate vehicle. For example, a
formulation for in vivo use could involve a sequential addition of 10% DMSO, 40% PEG300,

5% Tween-80, and 45% saline.[8]

Visualizations
Workflow for Preparing LY2365109 Hydrochloride Stock
Solution
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Start:
Equilibrate LY2365109 HCI to RT

Weigh Compound

Add Anhydrous DMSO

Vortex/Sonicate to Dissolve

Visually Inspect for Clarity

Aliquot into Single-Use Vials

Store at -80°C or -20°C

End:
Stock Solution Ready for Use

Click to download full resolution via product page

Caption: Workflow for LY2365109 Hydrochloride Stock Solution Preparation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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